Cas no 365542-85-4 (2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid)
365542-85-4 structure
Product Name:2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid
CAS No:365542-85-4
MF:C14H11BrO3S
MW:339.204342126846
MDL:MFCD12546773
CID:1475047
PubChem ID:46735373
Update Time:2025-04-20
2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid
- 2-[(E)-2-(5-Bromo-2-thienyl)vinyl]-6-methoxybenzoic acid
- Benzoic a<wbr>
- LogP
- 2-[2-(5-BROMO-THIOPHEN-2-YL)-VINYL]-6-METHOXY-BENZOIC ACID
- AKOS025211680
- MFCD12546773
- 365542-85-4
- (E)-2-(2-(5-Bromothiophen-2-yl)vinyl)-6-methoxybenzoic acid
- 2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-6-methoxybenzoic acid
-
- MDL: MFCD12546773
- Inchi: 1S/C14H11BrO3S/c1-18-11-4-2-3-9(13(11)14(16)17)5-6-10-7-8-12(15)19-10/h2-8H,1H3,(H,16,17)/b6-5+
- InChI Key: SYFWYIKNPGCAEI-AATRIKPKSA-N
- SMILES: BrC1=CC=C(/C=C/C2C=CC=C(C=2C(=O)O)OC)S1
Computed Properties
- Exact Mass: 337.96123
- Monoisotopic Mass: 337.961
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.8A^2
- XLogP3: 4.4
Experimental Properties
- Density: 1.579
- Boiling Point: 474.72°C at 760 mmHg
- Flash Point: 240.902°C
- Refractive Index: 1.703
- PSA: 46.53
2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB465442-100 mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid; . |
365542-85-4 | 100mg |
€189.00 | 2023-04-21 | ||
| abcr | AB465442-250 mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid; . |
365542-85-4 | 250mg |
€329.00 | 2023-04-21 | ||
| abcr | AB465442-500 mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid; . |
365542-85-4 | 500mg |
€439.00 | 2023-04-21 | ||
| Matrix Scientific | 200111-0.250g |
2-[(E)-2-(5-Bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid |
365542-85-4 | 0.250g |
$660.00 | 2023-09-10 | ||
| abcr | AB465442-100mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid; . |
365542-85-4 | 100mg |
€189.00 | 2024-08-03 | ||
| abcr | AB465442-250mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid; . |
365542-85-4 | 250mg |
€329.00 | 2024-08-03 | ||
| abcr | AB465442-500mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid; . |
365542-85-4 | 500mg |
€439.00 | 2024-08-03 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_1411227-100mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid |
365542-85-4 | nan | 100mg |
¥3127.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_1411227-250mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid |
365542-85-4 | nan | 250mg |
¥3832.00 | 2025-04-15 |
2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
365542-85-4 (2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid) Related Products
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